Cas no 1805482-55-6 (2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde
• CAS No: 1805482-55-6
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4882415
• Update Time: 2025-05-25

2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C7H3F3INO/c8-5-4(11)1-3(2-13)12-6(5)7(9)10/h1-2,7H
• InChI Key： OPPMBKATALEXHZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)N=C(C(F)F)C=1F

Computed Properties

• Exact Mass: 300.921
• Monoisotopic Mass: 300.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde

2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde: A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde (CAS No. 1805482-55-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The presence of multiple halogen substituents, including fluorine and iodine, along with the aldehyde group, makes this compound particularly interesting for researchers in the fields of medicinal chemistry, materials science, and catalysis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde. Researchers have employed a combination of nucleophilic aromatic substitution and cross-coupling reactions to achieve high yields and purity levels. The incorporation of difluoromethyl and fluoro groups into the pyridine ring enhances the molecule's electronic characteristics, making it a promising candidate for applications in drug design and material synthesis.

In medicinal chemistry, 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde has shown potential as a lead compound for developing novel therapeutic agents. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, particularly in the context of anticancer drug development. The aldehyde group provides a reactive site for further functionalization, allowing researchers to attach various bioactive moieties to enhance pharmacokinetic properties.

The presence of an iodine atom in the molecule also opens up possibilities for radiotherapy applications. Iodine-based compounds are known for their role in diagnostic imaging and targeted radionuclide therapy due to their ability to localize in specific tissues. By incorporating 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde into radiopharmaceuticals, scientists aim to develop more effective treatments for diseases such as cancer.

From a materials science perspective, this compound exhibits unique electronic properties that make it suitable for use in advanced materials such as semiconductors and optoelectronic devices. The fluorinated groups contribute to the molecule's stability and electronic conductivity, while the aldehyde group provides opportunities for surface functionalization. Recent studies have explored its potential as a building block for self-assembled monolayers and nanoscale devices.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-carboxaldehyde (CAS No. 1805482-55-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and medical imaging.